Cas no 132431-09-5 (Benzyl (piperidin-4-yl)methylcarbamate)

Benzyl (piperidin-4-yl)methylcarbamate is a versatile intermediate in organic synthesis, particularly valuable for its piperidine scaffold, which is widely utilized in pharmaceutical and agrochemical applications. The compound features a carbamate-protected amine group, enhancing stability while allowing selective deprotection for further functionalization. Its benzyl group offers additional synthetic flexibility, facilitating modifications at the piperidine nitrogen. This makes it a useful building block for the development of bioactive molecules, including CNS-targeting drugs and enzyme inhibitors. The structural rigidity of the piperidine ring contributes to improved binding affinity in target interactions. Suitable for controlled reactions, it is often employed in medicinal chemistry research and fine chemical synthesis.

Benzyl (piperidin-4-yl)methylcarbamate structure

132431-09-5 structure

Product Name:Benzyl (piperidin-4-yl)methylcarbamate

CAS No:132431-09-5

MF:C₁₄H₂₀N₂O₂

MW:248.320803642273

MDL:MFCD11101381

CID:135581

PubChem ID:14809798

Update Time:2025-06-07

Benzyl (piperidin-4-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

- Benzyl (piperidin-4-ylmethyl)carbamate
- (Cbz-4-aminomethyl)piperidine
- Carbamic acid,N-(4-piperidinylmethyl)-, phenylmethyl ester
- Phenylmethyl [(4-piperidinyl)methyl]carbamate
- benzyl N-(piperidin-4-ylmethyl)carbamate
- benzyl piperidin-4-ylMethylcarbaMate
- benzyl piperidin-4-ylmethylcarbamate hydrochloride
- CarbaMic acid, (4-piperidinylMethyl)-, phenylMethyl ester
- (Cbz-4-aminomethyl)piperidine, min. 95 %
- BZHPVEHRXAKHMV-UHFFFAOYSA-N
- Benzyl [(piperidin-4-yl)methyl]carbamate
- AS-37165
- CS-0067887
- SY020454
- CHEMBL4551237
- AB42200
- DTXSID90564267
- Carbamic acid,N-(4-piperidinylmethyl)-,phenylmethyl ester
- SCHEMBL3947594
- (Cbz-4-aminomethyl)piperidine, min. 95 per cent
- MFCD07772080
- AC-24625
- 132431-09-5
- benzyl N-[(piperidin-4-yl)methyl]carbamate
- EN300-187622
- FT-0630053
- PIPERIDIN-4-YLMETHYL-CARBAMIC ACID BENZYL ESTER
- AKOS015998642
- benzyl(piperidin-4-ylmethyl)carbamate
- 4-(Cbz-aminomethyl)piperidine
- Benzyl (piperidin-4-yl)methylcarbamate
- MDL： MFCD11101381
- Inchi： 1S/C14H20N2O2/c17-14(16-10-12-6-8-15-9-7-12)18-11-13-4-2-1-3-5-13/h1-5,12,15H,6-11H2,(H,16,17)
- InChI Key： BZHPVEHRXAKHMV-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C(NCC1CCNCC1)=O

Computed Properties

Exact Mass: 248.15200
Monoisotopic Mass: 248.152477885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 50.4Å²

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.081±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: No data available
Boiling Point: 409.245 ℃ at 760 mmHg
Flash Point: 201.3°C
Refractive Index: 1.524
Solubility: Slightly soluble (2.3 g/l) (25 º C),
PSA: 50.36000
LogP: 2.63210

Benzyl (piperidin-4-yl)methylcarbamate Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：2-8 °C

Benzyl (piperidin-4-yl)methylcarbamate Pricemore >>

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